Cas no 1266205-96-2 (1-(isoquinolin-5-yl)cyclopropan-1-amine)

• Product Name: 1-(isoquinolin-5-yl)cyclopropan-1-amine
• CAS No: 1266205-96-2
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5950023
• PubChem ID: 55296562
• Update Time: 2025-06-26

1-(isoquinolin-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isoquinolinyl)cyclopropanamine
• 1-(Isoquinolin-5-yl)cyclopropan-1-amine
• 1-(isoquinolin-5-yl)cyclopropan-1-amine

• Inchi： 1S/C12H12N2/c13-12(5-6-12)11-3-1-2-9-8-14-7-4-10(9)11/h1-4,7-8H,5-6,13H2
• InChI Key： ZIAATHFBPROUMA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC3=C2C=CN=C3)(N)CC1

Experimental Properties

• Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.4±25.0 °C(Predicted)
• pka: 8.70±0.20(Predicted)

Additional information on 1-(isoquinolin-5-yl)cyclopropan-1-amine

Introduction to 1-(isoquinolin-5-yl)cyclopropan-1-amine (CAS No. 1266205-96-2)

1-(isoquinolin-5-yl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1266205-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amine derivatives, characterized by its unique structural framework that combines an isoquinoline moiety with a cyclopropane ring. The isoquinoline scaffold is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drug candidates, while the cyclopropane group introduces rigidity and potential for novel interactions with biological targets.

The synthesis and exploration of 1-(isoquinolin-5-yl)cyclopropan-1-amine represent a convergence of structural innovation and functional diversification in medicinal chemistry. The compound’s dual functionality—combining the electron-rich aromatic system of isoquinoline with the strained three-membered ring of cyclopropane—makes it a promising candidate for further investigation in drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of this compound with various biological receptors, paving the way for its potential application in therapeutic interventions.

In recent years, the pharmaceutical industry has placed increasing emphasis on developing small-molecule inhibitors that modulate protein-protein interactions (PPIs) and other challenging biological targets. The structural features of 1-(isoquinolin-5-yl)cyclopropan-1-amine make it an attractive scaffold for designing molecules capable of disrupting or stabilizing protein complexes involved in disease pathways. For instance, isoquinoline derivatives have been reported to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are key players in cancer metabolism and signal transduction. The incorporation of a cyclopropane moiety may enhance binding specificity by introducing steric constraints that complement the binding pockets of target proteins.

The chemical properties of 1-(isoquinolin-5-yl)cyclopropan-1-amine also make it a versatile intermediate for further derivatization. Researchers have explored various functionalization strategies to modify both the isoquinoline and cyclopropane moieties, leading to libraries of analogs with tailored pharmacological profiles. These derivatives have been screened for their ability to modulate inflammatory pathways, neurodegenerative diseases, and other disorders where protein-protein interactions play a critical role. The cyclopropane ring, in particular, has been shown to enhance metabolic stability and bioavailability, making it a desirable feature in drug candidates.

One of the most compelling aspects of 1-(isoquinolin-5-yl)cyclopropan-1-amine is its potential as a tool compound for mechanistic studies. The combination of isoquinoline’s known bioactivity with cyclopropane’s structural rigidity provides a unique platform for understanding how small molecules interact with biological systems at the molecular level. This has implications not only for drug design but also for understanding disease mechanisms and developing new therapeutic strategies. For example, kinetic studies using this compound have provided insights into how protein conformations change upon ligand binding, which is essential for designing drugs that induce specific biological outcomes.

The synthetic route to 1-(isoquinolin-5-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the cyclopropane ring via ring-closing metathesis or cyclization reactions, followed by functionalization at the isoquinoline core through palladium-catalyzed cross-coupling or nucleophilic substitution reactions. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for downstream applications such as preclinical testing and commercial production.

As research in medicinal chemistry continues to evolve, compounds like 1-(isoquinolin-5-yl)cyclopropan-1-amine are expected to play an increasingly important role in addressing unmet medical needs. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel scaffolds like this one, enabling rapid screening and optimization efforts. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications that benefit patients worldwide.

The future prospects for 1-(isoquinolin-5-yl)cyclopropan-1-amine extend beyond its current applications in research settings. As more data becomes available on its pharmacological properties, it may be developed into lead compounds for new therapeutic agents targeting diseases such as cancer, inflammation, and neurodegeneration. The versatility of its structural framework allows for further modifications that could enhance its efficacy, selectivity, and pharmacokinetic profiles—all critical factors in successful drug development.

In conclusion, 1-(isoquinolin -5 -yl) cyc lo pro pan - 1 - am ine ( CAS No . 1266205 -96 -2 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . Its synthesis , characterization , and exploration represent an exciting frontier in drug discovery , with implications for both academic research and industrial applications . As our understanding of molecular interactions continues to grow , compounds like this one will undoubtedly contribute to the development of next-generation therapeutics that address complex diseases more effectively .